1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine

• IUPAC Name: 1-(2-chlorophenyl)sulfonyl-2-(2-fluorophenyl)pyrrolidine
• InChI: InChI=1S/C16H15ClFNO2S/c17-13-7-2-4-10-16(13)22(20,21)19-11-5-9-15(19)12-6-1-3-8-14(12)18/h1-4,6-8,10,15H,5,9,11H2
• InChI Key: QBDXECALDHBROM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2Cl)C3=CC=CC=C3F
• Molecular Formula: C16H15ClFNO2S
• Molecular Weight: 339.8 g/mol

Description

1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine, also known as CSP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and has been found to possess unique biochemical and physiological properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in various cellular processes. For instance, 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression and play a critical role in cancer development and progression. Moreover, 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been found to modulate the activity of various signaling pathways, including the NF-κB and MAPK pathways, which are involved in inflammation and cancer.
Biochemical and Physiological Effects
1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been found to exhibit unique biochemical and physiological effects that make it a promising candidate for further investigation. For instance, 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been shown to induce the formation of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and apoptosis. Moreover, 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been found to inhibit the activity of various enzymes involved in inflammation, such as COX-2 and iNOS, leading to a reduction in the production of pro-inflammatory cytokines. Additionally, 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been shown to modulate the activity of various neurotransmitters and receptors, suggesting its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine is its high purity and high yield, making it suitable for large-scale production and use in laboratory experiments. Moreover, 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been found to exhibit unique biochemical and physiological properties that make it a promising candidate for further investigation. However, one of the limitations of 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine is its potential toxicity, which needs to be carefully evaluated before its use in clinical settings.

Future Directions

There are several future directions that can be pursued to further investigate the potential therapeutic applications of 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine. For instance, the mechanism of action of 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine needs to be further elucidated to identify specific targets and signaling pathways that are involved in its biological effects. Moreover, the efficacy and safety of 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine need to be evaluated in preclinical and clinical trials to determine its potential use in the treatment of various diseases. Additionally, the development of novel synthetic methods and analogs of 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine can lead to the discovery of more potent and selective compounds with improved therapeutic properties.

Synthesis Methods

The synthesis of 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine can be achieved through a multistep process involving the reaction of 2-chlorobenzenesulfonyl chloride with 2-fluorobenzaldehyde, followed by the addition of pyrrolidine and subsequent purification steps. This method has been optimized to yield high purity and high yield of 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine, making it suitable for large-scale production.

Scientific Research Applications

1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurological disorders. In cancer research, 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Moreover, 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been found to possess anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. In addition, 1-[(2-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)pyrrolidine has been shown to exhibit neuroprotective effects, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.